Cas no 20392-34-1 (Heptane,3-(isocyanatomethyl)-)

• Product Name: Heptane,3-(isocyanatomethyl)-
• CAS No: 20392-34-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 241131
• PubChem ID: 329758272
• Update Time: 2025-04-19

Heptane,3-(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Heptane,3-(isocyanatomethyl)-
• 3-(isocyanatomethyl)heptane
• 2-Aethyl-hexylisocyanat
• 2-ethylhexylisocyanate
• 3-(isocyanatomethyl)-heptane
• Heptane,3-(isocyanatomethyl)
• Hexane,2-ethyl-1-isocyanato-(5CI)
• Isocyanic acid,2-ethylhexyl ester (8CI)
• Heptane, 3-(isocyanatomethyl)-
• SCHEMBL130738
• GEO-03755
• MFCD10566940
• 2-ETHYLHEXYL ISOCYANATE 98
• BHDCTKUOBUNTTP-UHFFFAOYSA-N
• DTXSID30504400
• 2-Ethylhexyl isocyanate, 98%
• 20392-34-1
• 2-ETHYLHEXYL ISOCYANATE
• AKOS015912858
• J-013274

• MDL： MFCD10566940
• Inchi： 1S/C9H17NO/c1-3-5-6-9(4-2)7-10-8-11/h9H,3-7H2,1-2H3
• InChI Key： BHDCTKUOBUNTTP-UHFFFAOYSA-N
• SMILES： O=C=NCC(CC)CCCC

Computed Properties

• Exact Mass: 155.13100
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.887 g/mL at 25 °C(lit.)
• Boiling Point: 190 °C(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.4320(lit.)
• PSA: 29.43000
• LogP: 2.53860
• Solubility: Not determined

Heptane,3-(isocyanatomethyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates